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Compound of Interest

Compound Name: Dehydroformouregine

Cat. No.: B597728 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Dehydroformouregine is a naturally occurring indole alkaloid isolated from plants of the Piper

genus, such as Piper nigrum.[1] It is recognized for its potential pharmacological activities,

including anti-inflammatory, antioxidant, antibacterial, and anti-tumor effects.[2] Proper

preparation of a stock solution is the critical first step for accurate and reproducible in vitro and

in vivo experimental results. This document provides a detailed protocol for the preparation,

storage, and handling of Dehydroformouregine stock solutions.

Quantitative Data Summary
The key physicochemical properties of Dehydroformouregine are summarized in the table

below for easy reference.
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Property Value Source(s)

Molecular Formula C₂₀H₁₉NO₄ [2][3]

Molecular Weight 337.37 g/mol [2][3]

Appearance
Colorless to light yellow

powder
[2][4]

CAS Number 107633-69-2 [1][2][3][4][5]

Solubility
Insoluble in water; Soluble in

DMSO, ethanol, and ether.
[2]

Storage (Powder) -20°C for up to 3 years [3]

Storage (in Solvent)
-80°C for up to 1 year; -20°C

for several months.
[3][4]

Experimental Protocol: Preparation of a 10 mM
Dehydroformouregine Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Dehydroformouregine in

Dimethyl Sulfoxide (DMSO).

3.1. Materials and Equipment

Dehydroformouregine powder (Purity >98%)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath (optional, but recommended)
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Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

3.2. Step-by-Step Procedure

Acclimatize Reagents: Before opening, allow the vial of Dehydroformouregine powder to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of

moisture on the compound.

Weighing the Compound:

Tare the analytical balance with a clean microcentrifuge tube or vial.

Carefully weigh out the desired amount of Dehydroformouregine. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.37 mg of Dehydroformouregine.

Calculation:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L × 0.001 L × 337.37 g/mol × 1000 mg/g = 3.37 mg

Dissolution:

Add the appropriate volume of DMSO to the vial containing the weighed

Dehydroformouregine. For the example above, add 1 mL of DMSO.

Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

For compounds that are slow to dissolve, brief warming in a 37°C water bath and/or

sonication in an ultrasonic bath for 5-10 minutes can aid in complete dissolution.[4]

Visually inspect the solution against a light source to ensure no particulates are present.

Aliquoting and Storage:

Once fully dissolved, it is recommended to aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes or cryovials. This minimizes freeze-thaw

cycles which can degrade the compound.
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Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

For long-term storage, place the aliquots at -80°C. For short-term storage (up to several

months), -20°C is acceptable.[3][4]

3.3. Safety Precautions

Dehydroformouregine is an organic compound with unfully characterized toxicological

properties.[2] Handle with care.

Always wear appropriate PPE, including gloves, safety glasses, and a lab coat.

Perform all weighing and dissolution steps in a well-ventilated area or a chemical fume hood.

DMSO is a potent solvent that can facilitate the absorption of substances through the skin.

Avoid direct skin contact with the solvent and the final solution.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the preparation of the

Dehydroformouregine stock solution.
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Workflow for Dehydroformouregine Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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